Cas no 1165-58-8 (1,1':2',1'':4'',1'''-quaterphenyl)

• Product Name: 1,1':2',1'':4'',1'''-quaterphenyl
• CAS No: 1165-58-8
• MF: C₂₄H₁₈
• MW: 306.399726390839
• CID: 1206156
• PubChem ID: 70886
• Update Time: 2025-04-20

1,1':2',1'':4'',1'''-quaterphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1':2',1'':4'',1'''-quaterphenyl
• 1-phenyl-2-(4-phenylphenyl)benzene
• 4-Phenyl-1,1':2',1''-terbenzene
• 4-Phenyl-1,1/':2/',1/'/'-terbenzene
• 2,4'-Quaterphenyl
• BYCLIJFAFHKKFL-UHFFFAOYSA-N
• 1165-58-8
• DTXSID20151402
• DB-238299
• o,p-Quaterphenyl
• 1,1'-Biphenyl, 2,4'-diphenyl-

• Inchi： 1S/C24H18/c1-3-9-19(10-4-1)20-15-17-22(18-16-20)24-14-8-7-13-23(24)21-11-5-2-6-12-21/h1-18H
• InChI Key： BYCLIJFAFHKKFL-UHFFFAOYSA-N
• SMILES： C1(=CC=CC=C1C1C=CC=CC=1)C1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 306.14094
• Monoisotopic Mass: 306.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives P-terphenyls
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Terphenyls P-terphenyls